Cas no 203663-25-6 (tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate)

• Product Name: tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate
• CAS No: 203663-25-6
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD15071646
• CID: 1393039
• PubChem ID: 22594656
• Update Time: 2025-06-07

tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-5-hydroxy-,1,1-dimethylethyl ester
• tert-butyl 5-hydroxy-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-2-carboxylate
• tert-butyl 5-hydroxy-hexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• tert-Butyl 5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• AK315494
• DIDQRACXWWEPDZ-UHFFFAOYSA-N
• tert-butyl 5-hydroxy-octahydrocyclopenta[c]pyrrole-2-carboxylate
• FCH1625992
• AX8266478
• AB0073486
• 2-Boc-5-hydroxy-octahydrocyclopenta[c]pyrrole
• 3-(tert-Butoxycarbonyl)-3-azabicyclo[3.3.0]octan-7-ol
• tert-butyl 5-hydroxy-3,3a
• PB41739
• Cyclopenta[c]pyrrole-2(1H)-carboxylic acid, hexahydro-5-hydroxy-, 1,1-diMethylethyl ester
• SY344051
• CS-0033267
• DTXSID90626713
• 203663-25-6
• trans-2-Boc-5-hydroxyhexahydro-1H-cyclopenta[c]pyrrole
• MFCD28902461
• SCHEMBL1425514
• DA-08441
• 5-Hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylic acid tert-butyl ester
• TERT-BUTYL 5-HYDROXY-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-2-CARBOXYLATE
• (3aR,5S,6aS)-2-Boc-octahydrocyclopenta[c]pyrrol-5-ol
• SY099345
• MFCD15071646
• AKOS027323412
• tert-Butyl5-hydroxyhexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate
• 2-Boc-octahydrocyclopenta[c]pyrrol-5-ol
• EN300-5519643
• AS-35611
• tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate

• MDL： MFCD15071646
• Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-6-8-4-10(14)5-9(8)7-13/h8-10,14H,4-7H2,1-3H3
• InChI Key： DIDQRACXWWEPDZ-UHFFFAOYSA-N
• SMILES： OC1CC2CN(C(=O)OC(C)(C)C)CC2C1

Computed Properties

• Exact Mass: 227.15214353g/mol
• Monoisotopic Mass: 227.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 1.3

Experimental Properties

• Color/Form: White to Yellow Solid

tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H317
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate

tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate (CAS No. 203663-25-6): A Comprehensive Overview

tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate (CAS No. 203663-25-6) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic properties and its role in the development of novel drug candidates.

The tert-butyl group in the compound provides enhanced stability and solubility, making it an attractive candidate for various synthetic transformations. The 5-hydroxy moiety introduces a reactive functional group that can participate in a wide range of chemical reactions, including esterification, etherification, and condensation reactions. The hexahydrocyclopentaCpyrrole ring system is a key structural element that imparts specific biological activities, such as receptor binding and enzyme inhibition.

Recent studies have highlighted the potential of tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent neuroprotective effects by modulating the activity of specific neurotransmitter receptors. The compound was found to effectively reduce oxidative stress and inflammation in neuronal cells, thereby mitigating the progression of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate has shown promise in the field of oncology. Research conducted at the National Cancer Institute revealed that this compound possesses antiproliferative activity against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are crucial for tumor growth and metastasis. These findings suggest that tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate could be a valuable lead compound for the development of new anticancer drugs.

The synthetic accessibility of tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate has also been extensively studied. A recent publication in the Tetrahedron Letters described an efficient and scalable synthesis route for this compound using palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also improves the overall yield and purity of the final product. The availability of a robust synthetic protocol has facilitated further exploration of the compound's biological activities and potential therapeutic applications.

The pharmacokinetic properties of tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate have been investigated to assess its suitability as a drug candidate. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It demonstrates good oral bioavailability and a long half-life, which are desirable attributes for a therapeutic agent. Additionally, the compound shows minimal toxicity in preclinical studies, further supporting its potential for clinical development.

In conclusion, tert-Butyl 5-Hydroxy-hexahydrocyclopentaCpyrrole-2(1h)-carboxylate (CAS No. 203663-25-6) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential therapeutic properties, make it an attractive target for further investigation and development. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for its potential use in treating various diseases.